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Compound of Interest

Compound Name: CK1-IN-2

Cat. No.: B15545021 Get Quote

An In-depth Technical Guide on the Potent Casein Kinase 1 Inhibitor, CK1-IN-2, for

Researchers, Scientists, and Drug Development Professionals.

CK1-IN-2 is a potent and selective inhibitor of Casein Kinase 1 (CK1) isoforms, particularly

CK1δ and CK1ε. As a member of the serine/threonine-selective protein kinase family, CK1 is

implicated in a multitude of cellular processes, including Wnt signaling, circadian rhythms, and

DNA repair.[1][2] Dysregulation of CK1 activity is linked to various diseases, making its

inhibitors, such as CK1-IN-2, valuable tools for research and potential therapeutic

development.[3] This guide provides a comprehensive overview of the chemical structure,

properties, biological activity, and experimental applications of CK1-IN-2.

Core Chemical and Physical Properties
CK1-IN-2 is an organic small molecule with a distinct heterocyclic structure. Its key chemical

identifiers and physicochemical properties are summarized below, providing essential

information for its handling, storage, and use in experimental settings.
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Property Data Reference

Molecular Formula C₁₇H₁₂FN₃O₂ [4]

Molecular Weight 309.29 g/mol [4]

CAS Number 1383376-92-8 [5]

Appearance Off-white to light yellow solid [5]

SMILES String

O=C1OCC2=NC=CC(C3=CN(

C)N=C3C4=CC=C(F)C=C4)=C

12

[5]

Solubility
DMSO: 50 mg/mL (161.66

mM)
[5]

Storage (Powder) -20°C for 3 years [5]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[5]

Note: The IUPAC name for CK1-IN-2 is not readily available in the searched literature. The

SMILES string provides an unambiguous representation of the molecular structure.[6][7]

Biological Activity and Target Profile
CK1-IN-2 demonstrates high potency against several Casein Kinase 1 isoforms. Its inhibitory

activity extends to p38α, a mitogen-activated protein kinase (MAPK), although with lower

potency. The half-maximal inhibitory concentrations (IC₅₀) highlight its selectivity profile.

Target IC₅₀ (nM) Reference

CK1δ 19.8 [5][8]

CK1ε 26.8 [5][8]

CK1α 123 [5][8]

p38α 74.3 [5][8]
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Mechanism of Action and Signaling Pathway
Involvement
As a kinase inhibitor, CK1-IN-2 is presumed to function as an ATP-competitive inhibitor, binding

to the ATP pocket of the kinase domain and preventing the phosphorylation of substrate

proteins. The Casein Kinase 1 family, particularly the CK1δ and CK1ε isoforms, are crucial

regulators of the Wnt signaling pathway. CK1 phosphorylates key components of the β-catenin

destruction complex, such as Axin and Adenomatous Polyposis Coli (APC), as well as β-

catenin itself, targeting it for ubiquitination and proteasomal degradation. By inhibiting CK1,

CK1-IN-2 can stabilize β-catenin, leading to its accumulation in the cytoplasm and subsequent

translocation to the nucleus to activate Wnt target gene expression.
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Start: FSHD Myoblasts

1. Plate cells on
collagen-coated surface

2. Culture in Growth Medium
(to ~80% confluency)

3. Switch to
Differentiation Medium

4. Add CK1-IN-2
(or DMSO control)

5. Incubate for 72 hours

6. Fix and perform
Immunofluorescence Staining

(MHC, DAPI)

7. Acquire images via
fluorescence microscopy

8. Calculate Fusion Index
(# Nuclei / Myotube)

End: Compare Treated
vs. Control

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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